5-bromo-1,3-dimethyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-bromo-1,3-dimethylpyrazole-4-carbonitrile
• InChI: InChI=1S/C6H6BrN3/c1-4-5(3-8)6(7)10(2)9-4/h1-2H3
• InChI Key: RVPDDBMDVIUYEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C#N)Br)C
• Molecular Formula: C6H6BrN3
• Molecular Weight: 200.04 g/mol
• CAS RN: 1341871-95-1

Description

“5-bromo-1,3-dimethyl-1H-pyrazole-4-carbonitrile” is a pyrazole derivative. Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family.

Synthesis Analysis

Pyrazoles can be synthesized through a variety of methods. One method involves the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which after removal of the leaving group, provide the desired pyrazoles.

Molecular Structure Analysis

The molecular structure of “5-bromo-1,3-dimethyl-1H-pyrazole-4-carbonitrile” consists of a five-membered ring with two nitrogen atoms adjacent to three carbon atoms. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions. For instance, the presence of a trifluoromethyl group on the vinyl ketones and the thiocarboxyamide group on the dinucleophile (thiosemicarbazide) was the determining factor of the regiochemistry of the reaction.

Physical And Chemical Properties Analysis

The molecular weight of “5-bromo-1,3-dimethyl-1H-pyrazole-4-carbonitrile” is 175.03 g/mol. Other physical and chemical properties such as solubility, melting point, boiling point, etc., were not found in the search results.

Scientific Research Applications

Synthesis of Biologically Active Compounds

“5-bromo-1,3-dimethyl-1H-pyrazole-4-carbonitrile” can serve as a precursor in the synthesis of various biologically active compounds. Pyrazole derivatives are known to possess a wide range of biological activities, including anti-inflammatory, analgesic, and insecticidal properties. .

Pharmaceutical Applications

This compound may be utilized in pharmaceutical research for the development of new therapeutic agents. Pyrazoles are a common scaffold in drug design due to their pharmacological significance. .

Material Science and Coordination Chemistry

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Agricultural Chemistry

The pyrazole ring is also significant in the development of insecticidal compounds. .

Catalysis

Pyrazole derivatives can be used as ligands in catalysis to facilitate various chemical reactions. .

Organic Synthesis

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Mechanism of Action

Target of Action

It’s worth noting that pyrazole derivatives, which include this compound, are known for their diverse pharmacological effects . They have been found to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Pyrazole derivatives are known to interact with their targets, leading to various changes . For instance, some pyrazole derivatives have shown inhibitory activity against certain viruses .

Biochemical Pathways

Pyrazole derivatives are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Pyrazole derivatives are known for their diverse pharmacological effects .